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Compound of Interest

Compound Name: Isoaesculioside D

Cat. No.: B15595971 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Isoaesculioside D, a complex triterpenoid saponin, has been identified

as a compound of interest within the scientific community, particularly in the fields of drug

discovery and dermatology. This technical guide provides a comprehensive overview of its

chemical properties, and available biological data, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Data
A clear understanding of the fundamental properties of Isoaesculioside D is crucial for its

application in research and development. The table below summarizes its key identifiers and

molecular characteristics.

Property Value

CAS Number 1184581-59-6

Molecular Formula C₅₈H₉₀O₂₄

Molecular Weight 1171.32 g/mol

Source Aesculus chinensis (Chinese horse chestnut)
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While dedicated research on Isoaesculioside D is still emerging, preliminary findings and

studies on related compounds from its source, Aesculus chinensis, suggest several areas of

potential biological activity.

A key area of interest is its potential application in dermatology, specifically in anti-aging

formulations. A patent application has highlighted Isoaesculioside D as an agent for

preventing or ameliorating skin aging, with a proposed mechanism related to the suppression

of wrinkle formation and mitigation of skin sagging.

The broader class of triterpenoid saponins isolated from Aesculus chinensis has been

investigated for a range of pharmacological effects. These studies provide a foundation for

understanding the potential bioactivities of Isoaesculioside D. Reported activities for related

compounds include:

Cytotoxic effects against various cancer cell lines.[1][2]

Neuroprotective properties.[1]

Antihyperglycemic effects, suggesting a potential role in managing blood sugar levels.[3]

It is important to note that these activities have been demonstrated for a mixture of saponins or

for individual compounds other than Isoaesculioside D. Further research is required to

specifically elucidate the biological profile of Isoaesculioside D.

Experimental Protocols: A General Framework
Detailed experimental protocols for Isoaesculioside D are not yet widely published. However,

based on studies of similar triterpenoid saponins from Aesculus chinensis, a general workflow

for its isolation and characterization can be outlined.

Isolation and Purification Workflow
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Dried Seeds of Aesculus chinensis

Extraction with 70% Ethanol

Liquid-Liquid Partitioning

Column Chromatography
(e.g., Silica Gel, ODS)

Preparative HPLC

Pure Isoaesculioside D

Click to download full resolution via product page

Caption: General workflow for the isolation of Isoaesculioside D.

The process typically begins with the extraction of the plant material, followed by a series of

chromatographic steps to separate and purify the target compound.

Structure Elucidation
The chemical structure of Isoaesculioside D and related saponins is determined using a

combination of spectroscopic techniques.
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Caption: Spectroscopic methods for structure elucidation.

Future Directions
The existing data, although limited, positions Isoaesculioside D as a promising candidate for

further investigation. Future research should focus on:

Dedicated Biological Screening: Comprehensive studies to determine the specific cytotoxic,

neuroprotective, anti-inflammatory, and anti-aging properties of pure Isoaesculioside D.

Mechanism of Action Studies: Elucidation of the specific signaling pathways modulated by

Isoaesculioside D to understand its molecular mechanisms. For instance, studies on

related compounds from Aesculus chinensis have implicated the PI3K/AKT pathway in

antihyperglycemic effects.[3]

In Vivo Efficacy and Safety: Preclinical animal studies to evaluate the in vivo efficacy and

safety profile of Isoaesculioside D for its potential therapeutic applications.
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This technical guide serves as a foundational resource for the scientific community. As more

research becomes available, a clearer picture of the therapeutic potential of Isoaesculioside D
will undoubtedly emerge, paving the way for novel applications in medicine and dermatology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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